Cas no 1805974-06-4 (Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate)

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate structure
1805974-06-4 structure
Product Name:Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate
CAS No:1805974-06-4
MF:C9H5F6NO3
MW:289.131323575974
CID:4831278
Update Time:2025-07-17

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate
    • Inchi: 1S/C9H5F6NO3/c1-18-8(17)3-2-4(19-9(13,14)15)16-7(12)5(3)6(10)11/h2,6H,1H3
    • InChI Key: NXMGCINKVKVJPA-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)F)=C(C(=O)OC)C=C(N=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 324
  • XLogP3: 3.3
  • Topological Polar Surface Area: 48.4

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096597-1g
Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate
1805974-06-4 97%
1g
$1,490.00 2022-04-01

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805974-06-4): A Comprehensive Overview

Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805974-06-4) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1805974-06-4, is a fluorinated pyridine derivative with unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate is characterized by the presence of multiple fluorine atoms, which confer enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl and trifluoromethoxy groups are key substituents that contribute to the compound's unique biological activity and selectivity. These features make it an attractive scaffold for the design of drugs targeting specific receptors or enzymes.

Recent studies have highlighted the potential of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain bacterial strains, making it a promising lead for the development of new antibiotics. The enhanced stability and reduced susceptibility to metabolic degradation are particularly advantageous in this context, as they can improve the efficacy and safety profile of the final drug product.

In addition to its antibacterial properties, Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate has also shown potential in the treatment of neurological disorders. Research conducted at a leading pharmaceutical institute revealed that this compound can effectively modulate specific neurotransmitter systems, which may have implications for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune these systems with high selectivity is a critical factor in developing effective and safe therapies.

The synthesis of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate involves several well-defined steps that ensure high yield and purity. One common approach involves the reaction of a suitable pyridine precursor with difluoromethylating and trifluoromethoxylating reagents under carefully controlled conditions. The resulting product is then esterified to form the methyl ester derivative. This synthetic route has been optimized to minimize side reactions and maximize the overall efficiency of the process.

The physicochemical properties of Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate have been extensively characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity and optimizing its use in drug development.

Clinical trials involving Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, which will provide more comprehensive data on the compound's therapeutic potential.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805974-06-4) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.

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